![molecular formula C14H13N3 B7474891 6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile](/img/structure/B7474891.png)
6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known by the name MPMAPC and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile is not fully understood. However, studies have suggested that the compound may exert its biological effects by modulating various signaling pathways, including the NF-κB pathway and the PI3K/Akt pathway. It has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. It has also been shown to have antioxidant properties and can scavenge free radicals. Additionally, the compound has been found to have anticancer properties and can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile in lab experiments is its versatility. The compound has been found to exhibit a range of biological activities, making it useful for studying various physiological processes. Additionally, the compound is relatively easy to synthesize, making it readily available for research purposes.
However, there are also limitations to using this compound in lab experiments. One limitation is that the compound has not been extensively studied in vivo, and its efficacy and safety in humans are not yet fully understood. Additionally, the compound may have off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile. One direction is to further explore the compound's potential use in the treatment of neurological disorders. Another direction is to investigate the compound's mechanism of action in more detail, particularly with regard to its effects on signaling pathways and enzymes. Additionally, future research could focus on developing derivatives of the compound with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. The compound exhibits a range of biochemical and physiological effects and has potential use in the treatment of various diseases. While there are limitations to using the compound in lab experiments, its versatility and relative ease of synthesis make it a valuable tool for studying various physiological processes. Future research on this compound could lead to the development of new treatments for a range of diseases.
Synthesis Methods
The synthesis of 6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile involves a multistep process that includes the reaction of 2-methylbenzylamine with 3-pyridinecarbonitrile. The reaction is carried out in the presence of a catalyst and under specific reaction conditions. The resulting product is then purified using various techniques, including recrystallization and chromatography.
Scientific Research Applications
6-[(2-Methylphenyl)methylamino]pyridine-3-carbonitrile has been extensively studied for its potential use in scientific research. The compound has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have potential use in the treatment of neurological disorders, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
6-[(2-methylphenyl)methylamino]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3/c1-11-4-2-3-5-13(11)10-17-14-7-6-12(8-15)9-16-14/h2-7,9H,10H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYYCNOGJWYTZIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC2=NC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.